Cas no 2386828-77-7 (N-(1-cyano-2,2-dimethylcyclopropyl)-3,3-difluorobutanamide)

• Product Name: N-(1-cyano-2,2-dimethylcyclopropyl)-3,3-difluorobutanamide
• CAS No: 2386828-77-7
• MF: C₁₀H₁₄F₂N₂O
• MW: 216.227769374847
• CID: 6187501
• PubChem ID: 154758966
• Update Time: 2025-10-29

N-(1-cyano-2,2-dimethylcyclopropyl)-3,3-difluorobutanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-2,2-dimethylcyclopropyl)-3,3-difluorobutanamide
• Z2193347401
• EN300-26683156
• 2386828-77-7

• Inchi： 1S/C10H14F2N2O/c1-8(2)5-10(8,6-13)14-7(15)4-9(3,11)12/h4-5H2,1-3H3,(H,14,15)
• InChI Key： KNYIHUAUIZFUJP-UHFFFAOYSA-N
• SMILES： FC(C)(CC(NC1(C#N)CC1(C)C)=O)F

Computed Properties

• Exact Mass: 216.10741940g/mol
• Monoisotopic Mass: 216.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.9Ų

Additional information on N-(1-cyano-2,2-dimethylcyclopropyl)-3,3-difluorobutanamide

N-(1-Cyano-2,2-Dimethylcyclopropyl)-3,3-Difluorobutanamide: A Comprehensive Overview

N-(1-Cyano-2,2-Dimethylcyclopropyl)-3,3-Difluorobutanamide, also known by its CAS number 2386828-77-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. The molecule consists of a cyclopropane ring substituted with a cyano group and two methyl groups, attached to a butanamide moiety that is further substituted with two fluorine atoms. This combination of functional groups imparts distinctive chemical properties to the compound.

The synthesis of N-(1-Cyano-2,2-Dimethylcyclopropyl)-3,3-Difluorobutanamide involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing.

One of the most intriguing aspects of this compound is its electronic properties. The presence of electron-withdrawing groups such as the cyano and fluorine atoms significantly influences the molecule's reactivity and stability. Recent computational studies have provided deeper insights into the electronic structure of this compound, revealing its potential as a precursor for advanced materials. For example, its ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in the synthesis of pharmaceutical agents and agrochemicals.

In terms of applications, N-(1-Cyano-2,2-Dimethylcyclopropyl)-3,3-Difluorobutanamide has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its unique pharmacokinetic properties. Additionally, its compatibility with various polymerization techniques makes it a candidate for use in advanced materials such as high-performance polymers and composites.

Recent research has also highlighted the environmental impact of this compound. Studies have shown that under specific conditions, it can undergo biodegradation without releasing harmful byproducts. This finding is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, N-(1-Cyano-2,2-Dimethylcyclopropyl)-3,3-Difluorobutanamide (CAS 2386828-77-7) is a versatile compound with a wide range of potential applications. Its unique structure and chemical properties make it an attractive target for further research and development. As advancements in synthetic methodologies continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial domains.